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Compound of Interest

Compound Name: (-)-Hinesol

Cat. No.: B15564283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sesquiterpenoid (-)-hinesol,
focusing on its primary natural sources and detailed methodologies for its extraction and

purification. The information presented is intended to support research, natural product

chemistry, and drug development initiatives.

Natural Sources of (-)-Hinesol
(-)-Hinesol is a naturally occurring sesquiterpenoid alcohol found predominantly in the

essential oils of various medicinal plants. The most significant and commercially relevant

source is the rhizome of Atractylodes lancea, a plant used extensively in traditional Chinese

medicine.[1][2][3][4][5] Other species within the Atractylodes genus, such as Atractylodes

chinensis and Atractylodes macrocephala, also contain hinesol.[1][6][7] Additionally, (-)-hinesol
has been identified in other plant species, including Magnolia officinalis and Valeriana

officinalis.[8]

Quantitative Data: Hinesol Content and Oil Yield
The concentration of (-)-hinesol and the total volatile oil yield can vary significantly based on

the plant species, geographical origin, cultivation conditions, and the extraction method

employed.[9] The following tables summarize key quantitative data from cited literature.

Table 1: (-)-Hinesol and β-Eudesmol Content in Atractylodes lancea
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Compound
Content Range (mg/g of
dried rhizome)

Notes

(-)-Hinesol 4.4 – 41.1
Content varies significantly

among different clonal lines.[9]

β-Eudesmol 5.3 – 34.5

Often found in conjunction with

hinesol; the ratio of the two is

an important quality marker.[9]

[10]

(-)-Hinesol 5% – 9% of the plant
A general reported range for

the species.[11]

Table 2: Volatile Oil Yield from Atractylodes Species Using Different Extraction Methods

Plant Species Extraction Method
Volatile Oil Yield
(%)

Key Component(s)

Atractylodes

macrocephala
Steam Distillation 1.01% Atractylon[7]

Atractylodes

macrocephala

Ultrasonic Wave

Extraction
1.60% Atractylon[7]

Atractylodes

macrocephala

Supercritical Fluid

Extraction (SFE-CO₂)
2.32% Atractylon[7]

Isolation and Purification Methodologies
The isolation of (-)-hinesol is a multi-step process that begins with the extraction of crude

essential oil from the plant matrix, followed by chromatographic purification to isolate the target

compound.
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Cellular Signaling Pathways

Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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